![molecular formula C21H23N3O7 B11019992 4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide](/img/structure/B11019992.png)
4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide
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Description
4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzamide core substituted with methoxy, nitro, and tetrahydrofuran-2-ylmethylcarbamoyl groups, which contribute to its unique chemical properties.
Properties
Molecular Formula |
C21H23N3O7 |
|---|---|
Molecular Weight |
429.4 g/mol |
IUPAC Name |
4,5-dimethoxy-2-nitro-N-[2-(oxolan-2-ylmethylcarbamoyl)phenyl]benzamide |
InChI |
InChI=1S/C21H23N3O7/c1-29-18-10-15(17(24(27)28)11-19(18)30-2)21(26)23-16-8-4-3-7-14(16)20(25)22-12-13-6-5-9-31-13/h3-4,7-8,10-11,13H,5-6,9,12H2,1-2H3,(H,22,25)(H,23,26) |
InChI Key |
YOIIIIWJMRDQDV-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3CCCO3)[N+](=O)[O-])OC |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide involves multiple steps, typically starting with the preparation of the benzamide core. The synthetic route may include nitration, methoxylation, and carbamoylation reactions under controlled conditions. Industrial production methods would likely involve optimizing these reactions for higher yields and purity, using advanced techniques such as continuous flow reactors and automated synthesis systems.
Chemical Reactions Analysis
This compound can undergo various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas with a palladium catalyst.
Substitution: The methoxy groups can be substituted with other functional groups using nucleophilic substitution reactions.
Hydrolysis: The carbamoyl group can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and carboxylic acid derivatives.
Common reagents for these reactions include hydrogen gas, palladium catalysts, nucleophiles like sodium methoxide, and acids or bases for hydrolysis. Major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For example, the nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to biological effects. The methoxy and carbamoyl groups may also contribute to its activity by modulating its interaction with enzymes and receptors.
Comparison with Similar Compounds
Similar compounds to 4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide include:
- 4,5-dimethoxy-2-nitro-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
- 4,5-dimethoxy-2-nitro-N-[2-(phenylsulfanyl)phenyl]benzamide
These compounds share similar structural features but differ in their substituents, which can significantly impact their chemical properties and biological activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
